Cas no 15687-08-8 (Benzeneethanamine, a-methyl-N-(1-methyl-2-phenoxyethyl)-(9CI))

• Product Name: Benzeneethanamine, a-methyl-N-(1-methyl-2-phenoxyethyl)-(9CI)
• CAS No: 15687-08-8
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• CID: 152714
• PubChem ID: 71879
• Update Time: 2025-04-19

Benzeneethanamine, a-methyl-N-(1-methyl-2-phenoxyethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a-methyl-N-(1-methyl-2-phenoxyethyl)-(9CI)
• 3697-cb
• AC1L2GZG
• AC1Q57JM
• Dextrofemina
• Dextrofemine
• Dextrofeminum
• Dextrofeminum [INN-Latin]
• N-(2-Phenyl-1-methylethyl)-2-phenoxy-1-methylethylamin
• Racefemine
• SureCN26845
• CHEBI:135109
• (1-PHENOXYPROPAN-2-YL)(1-PHENYLPROPAN-2-YL)AMINE
• CHEMBL2106250
• 1-phenoxy-N-(1-phenylpropan-2-yl)propan-2-amine
• SCHEMBL26845
• CB-3697
• DTXSID40864623
• 1590-34-7
• NS00084138
• NS00084903
• EN300-7426534
• N-(1-phenoxypropan-2-yl)-1-phenylpropan-2-amine
• 15687-08-8
• 22232-57-1

• Inchi： 1S/C18H23NO/c1-15(13-17-9-5-3-6-10-17)19-16(2)14-20-18-11-7-4-8-12-18/h3-12,15-16,19H,13-14H2,1-2H3
• InChI Key： URCIJDUOBBSMII-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C)NC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.17809
• Monoisotopic Mass: 269.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.011
• Boiling Point: 396.9°Cat760mmHg
• Flash Point: 169.7°C
• PSA: 21.26